Cas no 32710-88-6 ((3,5-Dimethyl-1-phenyl-1h-pyrazol-4-yl)acetic acid)

• Product Name: (3,5-Dimethyl-1-phenyl-1h-pyrazol-4-yl)acetic acid
• CAS No: 32710-88-6
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD00475550
• CID: 314528
• PubChem ID: 793026
• Update Time: 2025-05-20

(3,5-Dimethyl-1-phenyl-1h-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid
• 1H-pyrazole-4-acetic acid, 3,5-dimethyl-1-phenyl-
• (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid
• (3,5-diMethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid (SALTDATA: FREE)
• SCHEMBL1195590
• CS-0308913
• DTXSID90355172
• AB00073835-01
• Cambridge id 5107742
• SR-01000195490-1
• (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid, AldrichCPR
• AKOS000264041
• 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)aceticacid
• (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl) acetic acid
• A875531
• (3S,4R)-3-(3,4-Methylene-dioxyphenoxy-methyl)-4-(4'-fluorophenyl)-N-methylpiperidine
• Z57124076
• EN300-13991
• SR-01000195490
• VS-02340
• MPWLWTMWAUYATE-UHFFFAOYSA-N
• CBDivE_013497
• J-501109
• 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetic acid
• 32710-88-6
• MFCD00475550
• 3,5-dimethyl-1-phenylpyrazol-4-ylacetic acid
• (3,5-DIMETHYL-1-PHENYLPYRAZOL-4-YL)ACETIC ACID
• AG-690/33349018
• 2-(3,5-dimethyl-1-phenyl-pyrazol-4-yl)acetic acid
• STK801484
• BBL010149
• G22241
• (3,5-Dimethyl-1-phenyl-1h-pyrazol-4-yl)acetic acid

• MDL： MFCD00475550
• Inchi： 1S/C13H14N2O2/c1-9-12(8-13(16)17)10(2)15(14-9)11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： MPWLWTMWAUYATE-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=NN(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 229.097703
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data available
• Density: 1.19
• Melting Point: 135-137 °CEnamineEN300-13991
• Boiling Point: 407.7°C at 760 mmHg
• Flash Point: 200.3°C
• Refractive Index: 1.595
• PSA: 55.12
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(3,5-Dimethyl-1-phenyl-1h-pyrazol-4-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (3,5-Dimethyl-1-phenyl-1h-pyrazol-4-yl)acetic acid

Comprehensive Guide to (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid (CAS No. 32710-88-6): Properties, Applications, and Market Insights

(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid (CAS No. 32710-88-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is known for its unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for novel drug candidates and crop protection agents, understanding this compound's properties and applications is crucial for researchers and industry professionals.

The molecular structure of (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid combines a phenyl group and a pyrazole ring with an acetic acid side chain, offering multiple sites for chemical modification. This versatility has led to its increasing use in medicinal chemistry, particularly in developing anti-inflammatory and antimicrobial agents. Recent studies have explored its potential as a building block for small molecule drugs, addressing current healthcare challenges such as antibiotic resistance and chronic inflammation.

In the agrochemical sector, pyrazole-based compounds like 32710-88-6 have shown promise as precursors for developing new-generation pesticides with improved environmental profiles. The compound's ability to interact with various biological targets makes it particularly interesting for creating selective pest control agents that minimize harm to beneficial organisms. This aligns with the global trend toward sustainable agriculture and reduced chemical footprints.

The synthesis of (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid typically involves multi-step organic reactions, with researchers constantly optimizing processes for better yields and purity. Advanced techniques like microwave-assisted synthesis and flow chemistry have been applied to its production, reflecting the pharmaceutical industry's move toward greener and more efficient manufacturing methods. These innovations address common search queries about sustainable chemical synthesis and process optimization in drug development.

Analytical characterization of CAS 32710-88-6 employs various techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for pharmaceutical applications. The growing importance of quality control in API manufacturing makes this aspect particularly relevant to current industry discussions and search trends.

Market analysis indicates steady growth in demand for pyrazole derivatives like (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid, driven by expanding research in personalized medicine and targeted therapies. Pharmaceutical companies are increasingly exploring structure-activity relationships of such compounds to develop more effective treatments with fewer side effects. This aligns with frequently searched topics about next-generation drug discovery and precision medicine approaches.

Storage and handling of 32710-88-6 require standard laboratory precautions for organic acids. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. This addresses common search queries about safe handling of research chemicals and laboratory best practices, which are perennial concerns in the scientific community.

Future research directions for (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid include exploring its potential in bioconjugation chemistry and drug delivery systems. The compound's carboxylic acid functionality makes it particularly suitable for creating prodrugs or targeted therapeutics, areas that consistently rank high in scientific search trends. Additionally, its application in material science, particularly for functional polymers, represents an emerging field of interest.

For researchers sourcing CAS 32710-88-6, quality parameters such as purity grade (typically ≥95% for research use), packaging options, and supplier reliability are key considerations. The compound is available through specialty chemical providers who can often provide custom synthesis services and bulk quantities for developmental projects. These practical aspects respond to frequent search queries about chemical sourcing strategies and research material procurement.

In conclusion, (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)acetic acid represents an important building block in modern chemical research with diverse applications across multiple industries. Its continued study contributes to advancements in medicinal chemistry, agrochemical development, and material science, addressing many current challenges in these fields. As research progresses, this compound will likely play an increasingly significant role in developing solutions for healthcare, agriculture, and technology applications.